2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H23FN4O2S2/c1-28-24(32)23-22(20(15-33-23)17-5-3-2-4-6-17)27-25(28)34-16-21(31)30-13-11-29(12-14-30)19-9-7-18(26)8-10-19/h2-10,15H,11-14,16H2,1H3
• InChI Key: VIVWPEYEKCYRMG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C25H23FN4O2S2
• Molecular Weight: 494.6 g/mol

Description

This compound is a derivative of thieno[3,2-d]pyrimidin-4(3H)-one, which is a heterocyclic compound containing a thiophene and a pyrimidine ring fused together. The molecule also contains a piperazine ring, which is a common feature in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine ring could potentially form hydrogen bonds with other molecules, and the presence of the phenyl groups could lead to π-π stacking interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the piperazine ring could make it more soluble in water compared to compounds with just phenyl groups.

Scientific Research Applications

Antimicrobial Activity

Compounds related to 2-({2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-methyl-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one have been studied for their antimicrobial properties. For instance, derivatives such as 2-(4-ethoxycarbonylthiazol-2-ylamino)-2-oxoethyl 4-(pyrimidin-2-yl)piperazin-1-carbodithiodate exhibited high antimicrobial activity, demonstrating the potential of these compounds in addressing microbial infections (Yurttaş et al., 2016).

Antiproliferative Activity Against Cancer

The compound's derivatives have also been evaluated for their antiproliferative effects against human cancer cell lines. A study on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives revealed significant antiproliferative activity on various cancer cell lines, suggesting the potential of these compounds in cancer treatment (Mallesha et al., 2012).

Monoamine Oxidase Inhibition

Another research focus is the inhibitory activity of related compounds on monoamine oxidase A and B. Compounds like 2-[4-(pyrimidin-2-yl)piperazin-1-yl]-2-oxoethyl 4-substituted piperazine-1-carbodithioate derivatives exhibited selective MAO-A inhibitory activity, which is significant for developing treatments for neurological and psychiatric disorders (Kaya et al., 2017).

Kinase Inhibition for Cancer Treatment

Compounds structurally similar to this compound have been investigated for their role as kinase inhibitors, particularly in the context of cancer treatment. For example, PD0205520, a compound under investigation for inhibiting the tyrosine kinase activity of the epidermal growth factor receptor, demonstrates the application of these compounds in targeted cancer therapies (Zhang et al., 2005).

Metabolism in Chronic Myelogenous Leukemia

The metabolism of compounds like 4-(4-Methyl-piperazin-1-ylmethyl)-N-[6-methyl-5-(4-pyridin-3-yl-pyrimidin-2-ylamino)-pyridin-3-yl]-3-trifluoromethyl-benzamide in chronic myelogenous leukemia (CML) patients shows the relevance of these compounds in understanding drug metabolism and efficacy in cancer treatment (Gong et al., 2010).

5-HT1A Receptor Ligands

A series of compounds related to this compound have been evaluated for their affinity to the 5-HT1A receptor, showcasing their potential application in treating disorders related to serotonin dysregulation (Modica et al., 1997).

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing the indole nucleus, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For example, some indole derivatives have been found to inhibit the uptake of certain molecules, such as uridine . This inhibition can lead to changes in cellular function and can have therapeutic effects .

Biochemical Pathways

For example, some indole derivatives have been found to have antiviral activity, suggesting that they may interfere with viral replication pathways . Additionally, some compounds with similar structures have been found to inhibit nucleoside transporters, which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Pharmacokinetics

For example, the presence of a halogen substitute in the fluorophenyl moiety next to the piperazine ring was found to be essential for the inhibitory effects on certain transporters .

Result of Action

For example, some indole derivatives have been found to have antiviral activity, suggesting that they may inhibit viral replication . Additionally, some compounds with similar structures have been found to inhibit nucleoside transporters, which could lead to changes in cellular function .

Future Directions

The future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and potentially developed into a drug.